Cas no 22868-29-7 (Benzoxazole,2-(3-chlorophenyl)-)
22868-29-7 structure
Product Name:Benzoxazole,2-(3-chlorophenyl)-
CAS No:22868-29-7
MF:C13H8ClNO
MW:229.661722183228
CID:267519
PubChem ID:155627
Update Time:2025-04-19
Benzoxazole,2-(3-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole,2-(3-chlorophenyl)-
- 2-(3-Chlorophenyl)-1,3-benzoxazole
- AN-353/12703018
- CCRIS 7880
- 22868-29-7
- 2-(3-chlorophenyl)benzo[d]oxazole
- 2-(3-Chlorophenyl)benzoxazole
- SCHEMBL16459336
- AB00540806
- DTXSID80177406
- CHEMBL253813
-
- Inchi: 1S/C13H8ClNO/c14-10-5-3-4-9(8-10)13-15-11-6-1-2-7-12(11)16-13/h1-8H
- InChI Key: YWFLVBNFDFMBIH-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=NC2C=CC=CC=2O1
Computed Properties
- Exact Mass: 229.02954
- Monoisotopic Mass: 229.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.298
- Boiling Point: 333.6°Cat760mmHg
- Flash Point: 155.5°C
- Refractive Index: 1.643
- PSA: 26.03
Benzoxazole,2-(3-chlorophenyl)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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